Cas no 7585-39-9 (β-Cyclodextrin)

β-Cyclodextrin Properties

Names and Identifiers

• beta-cyclodextrin
• B-cyclodextrin crystalline
• B-cyclodextrin cell culture tested
• betadex
• b-Cyclodextrin (1.02127)
• Cyclodextrin
• beta-Cyclodextrin hydrate
• β-Cyclodextrin
• Beta Cyclodextrin
• beta-cycloamylose
• BW 7
• CARAWAY
• CavaMax W 7
• Celdex N
• Cvclodextrin
• Cycloglucans
• cycloheptaamylose
• Cycloheptaglucosan
• cyclomaltoheptaose
• FEMA 4028
• Klep
• Schardinger
• β.-dextrin
• Schardinger β-Dextrin
• beta-Cycloheptaamylose
• beta-Dextrin
• Cycloheptaglucan
• beta-CD
• Kleptose
• Rhodocap N
• Kleptose B
• Ringdex B
• Ringdex BL
• Cycloheptapentylose
• CYCLO-HEPTA-AMYLOSE
• JV039JZZ3A
• b-Cyclodextrin
• Dextrin, beta-cyclo
• .beta.-Cyclodextrin
• Schardinger beta-dextrin
• DSSTox_CID_358
• DSSTox_RID_75536
• DSSTox_GSID_20358
• beta-
• DTXSID301186894
• SCHEMBL16004758
• +Expand

• MDL： MFCD00078139
• InChIKey： WHGYBXFWUBPSRW-FOUAGVGXSA-N
• Inchi： 1S/C42H70O35/c43-1-8-29-15(50)22(57)36(64-8)72-30-9(2-44)66-38(24(59)17(30)52)74-32-11(4-46)68-40(26(61)19(32)54)76-34-13(6-48)70-42(28(63)21(34)56)77-35-14(7-49)69-41(27(62)20(35)55)75-33-12(5-47)67-39(25(60)18(33)53)73-31-10(3-45)65-37(71-29)23(58)16(31)51/h8-63H,1-7H2/t8-,9-,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25-,26-,27-,28-,29-,30-,31-,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-/m1/s1
• SMILES： O1[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O2)O[C@]2([H])[C@@]([H])([C@]([H])([C@@]1([H])[C@@]([H])(C([H])([H])O[H])O2)O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H])O[H]
• BRN： 78623

Computed Properties

• Exact Mass: 1134.37000
• Hydrogen Bond Donor Count: 21
• Hydrogen Bond Acceptor Count: 35
• Rotatable Bond Count: 7
• Monoisotopic Mass: 1134.3697639g/mol
• Heavy Atom Count: 77
• Complexity: 1480
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 28
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -15
• Topological Polar Surface Area: 554

Experimental Properties

• LogP: -15.23060
• PSA: 554.05000
• Merck: 2718
• Refractive Index: 1.7500 (estimate)
• Water Partition Coefficient: Soluble in water and ammonium hydroxide.
• Boiling Point: 1578.5°C at 760 mmHg
• Melting Point: 290-300 °C (dec.) (lit.)
• Flash Point: 885.9±32.9 °C
• FEMA: 4028 | BETA-CYCLODEXTRIN
• Solubility: 1 M NaOH: 50 mg/mL
• Color/Form: White to light yellow powder, slightly pectin specific aroma, slightly sweet and slightly sour taste.
• PH: 5.0-8.0 (1% in solution, Ph Eur)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: Soluble in water, insoluble in ethanol and other organic solvents.
• Specific Rotation: +159° - +165° (c=1.5, H2O)
• Optical Activity: [α]20/D +162±3°, c = 1.5% in H2O
• Density: 1.2296 (rough estimate)

β-Cyclodextrin Security Information

• RTECS：GU2293000
• WGK Germany：2
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H332
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases： 36/37/38-20
• Signal Word：Warning
• TSCA：Yes

β-Cyclodextrin Customs Data

• HS CODE：3505100000
• Customs Data：

  China Customs Code:

  3505100000